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Compound of Interest

Compound Name: Trimethylsulfoxonium iodide

Cat. No.: B160819

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylsulfoxonium iodide (TMSOI) is a versatile and potent reagent widely utilized in
organic synthesis, particularly as a methylating agent and a precursor for the preparation of
dimethyloxosulfonium methylide (Corey-Chaykovsky reagent). Its application is crucial in the
synthesis of complex molecules within the pharmaceutical and agrochemical industries. This
guide provides a comprehensive overview of the safety, handling, and experimental protocols
associated with trimethylsulfoxonium iodide to ensure its safe and effective use in a
laboratory setting.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of trimethylsulfoxonium iodide is
fundamental for its safe handling and storage.
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Property Value References

CAS Number 1774-47-6 [LI2]031[41[5]116]

Molecular Formula (CHs)sS()O [4]

Molecular Weight 220.07 g/mol [4161[7]
White to light yellow or pale

Appearance i [2][21[51[7]18]
yellow crystalline powder
153 - 175 °C; 208-212 °C

Melting Point - [4105161191]
(decomposition)

N Soluble in water (approx. 50

Solubility [1][5][€]
g/L)
4.8 - 6.0 (50 g/L solution at

pH [°]

25°C)

Safety and Hazard Information

Trimethylsulfoxonium iodide is considered a hazardous substance and requires careful

handling.[8] The primary hazards are skin, eye, and respiratory tract irritation.[2][8][10][11]

Toxicological Data

The toxicological properties of this material have not been fully investigated.[2][3] However,

some acute toxicity data is available:

Route of Exposure  Species LD50 Value References
Intravenous Mouse 180 mg/kg [8][12]
Intraperitoneal Mouse 900 mg/kg [8][12]

Oral Rat > 2000 mg/kg 9]

Health Effects
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 Inhalation: May cause respiratory tract irritation.[2] Long-term exposure to respiratory irritants
may lead to airway diseases.[3]

o Skin Contact: Causes skin irritation.[8][10][11] Prolonged or repeated contact may lead to
dermatitis.[8] Entry through cuts or abrasions may cause systemic injury.[8]

o Eye Contact: Causes serious eye irritation.[8][10][11]

e Ingestion: May cause irritation of the digestive tract.[2] While not thought to produce harmful
effects upon ingestion, it may be damaging to individuals with pre-existing organ damage.
[12]

» Chronic Effects: Chronic exposure to iodides may affect the thyroid gland and can cause a
toxic syndrome known as "iodism".[8][12]

Handling and Storage Precautions

Adherence to proper handling and storage protocols is critical to minimize risks.

Personal Protective Equipment (PPE)

A detailed workflow for donning and doffing PPE should be followed to ensure maximum

e |
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| Inspect PPE for damage Wear nitrile gloves Wear lab coat Wear safety glasses with side shields or chemical goggles Wear N95 dust mask | |
i 1
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Caption: Personal Protective Equipment (PPE) Workflow.
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Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[10][11]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][3]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[10][13]
» Avoid breathing dust.[10] Minimize dust generation and accumulation.[2][10]
e Wash hands thoroughly after handling and before breaks.[2][13][14]

» Use with adequate ventilation.[2][10]

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[13][14]
o Keep the container tightly closed.[2][13][14]
e Protect from light as the material is light-sensitive.[1][2][3][14]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[3][8]

Accidental Release and First Aid Measures

A clear and logical procedure should be followed in the event of an accidental release or
exposure.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://aksci.com/sds/E266_SDS.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.175100.pdf
https://www.fishersci.com/store/msds?partNumber=AC140265000&productDescription=TRIMETHYLSULFOXONIUM+IOD+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1458936&productDescription=TRIMETHLSULFOXONIUM+IODID+500G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/E266_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethylsulfoxonium-iodide-CASNO-1774-47-6367F-EN.aspx
https://aksci.com/sds/E266_SDS.pdf
https://pim-resources.coleparmer.com/sds/89374.pdf
https://aksci.com/sds/E266_SDS.pdf
https://pim-resources.coleparmer.com/sds/89374.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethylsulfoxonium-iodide-CASNO-1774-47-6367F-EN.aspx
https://www.sodiumiodide.net/msds/Trimethyl%20sulphoxonium%20Iodide%20MSDS.pdf
https://pim-resources.coleparmer.com/sds/89374.pdf
https://aksci.com/sds/E266_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethylsulfoxonium-iodide-CASNO-1774-47-6367F-EN.aspx
https://www.sodiumiodide.net/msds/Trimethyl%20sulphoxonium%20Iodide%20MSDS.pdf
https://pim-resources.coleparmer.com/sds/89374.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethylsulfoxonium-iodide-CASNO-1774-47-6367F-EN.aspx
https://www.sodiumiodide.net/msds/Trimethyl%20sulphoxonium%20Iodide%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC140265000&productDescription=TRIMETHYLSULFOXONIUM+IOD+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/89374.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1458936&productDescription=TRIMETHLSULFOXONIUM+IODID+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.sodiumiodide.net/msds/Trimethyl%20sulphoxonium%20Iodide%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC140265000&productDescription=TRIMETHYLSULFOXONIUM+IOD+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1458936&productDescription=TRIMETHLSULFOXONIUM+IODID+500G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-253776.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

nnnnnnnnnnnnnn

Click to download full resolution via product page
Caption: Emergency Response Procedures.

Experimental Protocols

Trimethylsulfoxonium iodide is a key reagent in several important organic transformations.

Generation of Dimethyloxosulfonium Methylide (Corey-
Chaykovsky Reagent)

This ylide is commonly used for the preparation of epoxides from ketones and aldehydes.[6]

Methodology:
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Apparatus Setup: A three-necked, round-bottomed flask is equipped with a magnetic stir bar,
a nitrogen inlet, a reflux condenser with a nitrogen outlet, and a rubber septum for
temperature monitoring and reagent addition.

Inert Atmosphere: The flask is flushed with nitrogen for 5 minutes.

Reagent Addition: Trimethylsulfoxonium iodide (1.0 equivalent) is charged into the flask,
followed by the addition of anhydrous tetrahydrofuran (THF) via syringe.

Ylide Formation: A 1.0 M solution of potassium tert-butoxide in THF (1.0 equivalent) is added
via syringe.

Reaction: The mixture is heated at reflux for 2 hours. The resulting solution contains
dimethylsulfoxonium methylide and precipitated potassium iodide.

Substrate Addition: The solution is cooled to 0°C, and a solution of the carbonyl compound
(e.g., Boc-L-phenylalanine 4-nitrophenyl ester, 0.33 equivalents) in anhydrous THF is added
dropwise, maintaining the internal temperature below 5°C.

Reaction Completion: The mixture is stirred for 1 hour at 0°C.

Workup: Water is added to the reaction mixture, and stirring is continued for 15 minutes at
0°C. The mixture is then warmed to room temperature, filtered through Celite, and the
solvent is removed by rotary evaporation.

Site-Selective Methylation of Carbohydrates

Trimethylsulfoxonium iodide can be used as a "green" methylating agent in the presence of
an iron catalyst.[15][16]

Methodology:

o Reaction Setup: The carbohydrate substrate (1.0 equivalent), potassium carbonate (K2COs,
1.5-2.5 equivalents), and the iron catalyst (e.g., Fe(dipm)s, 0.1 equivalents) are dissolved in
a dry solvent mixture of acetonitrile (CHsCN) and dimethylformamide (DMF) (4:1 v/v) in an
oven-dried tube containing a magnetic stir bar.
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Reagent Addition: Trimethylsulfoxonium iodide (1.5-2.0 equivalents) is added to the
mixture.

Reaction: The mixture is stirred vigorously at 80°C for the designated time, as monitored by
thin-layer chromatography (TLC).

Workup: Upon completion, the reaction mixture is concentrated in vacuo.

Purification: The crude residue is purified by column chromatography on silica gel to yield the
desired methylated product.
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Caption: General Workflow for Carbohydrate Methylation.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[3][14] Do not allow the product to enter drains.[14]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b160819?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AAA1458936&productDescription=TRIMETHLSULFOXONIUM+IODID+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.sodiumiodide.net/msds/Trimethyl%20sulphoxonium%20Iodide%20MSDS.pdf
https://www.sodiumiodide.net/msds/Trimethyl%20sulphoxonium%20Iodide%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Trimethylsulfoxonium iodide is an invaluable reagent in modern organic synthesis. A
thorough understanding of its hazards and strict adherence to the safety and handling
precautions outlined in this guide are paramount for its safe utilization. The provided
experimental protocols offer a foundation for its application in the laboratory, contributing to the
advancement of chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b160819#trimethylsulfoxonium-iodide-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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